4-[(4-chlorophenyl)sulfonyl]-2-(furan-2-yl)-N-(4-methoxyphenyl)-1,3-oxazol-5-amine

• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)-N-(4-methoxyphenyl)-1,3-oxazol-5-amine
• InChI: InChI=1S/C20H15ClN2O5S/c1-26-15-8-6-14(7-9-15)22-19-20(23-18(28-19)17-3-2-12-27-17)29(24,25)16-10-4-13(21)5-11-16/h2-12,22H,1H3
• InChI Key: IEXARFGCFLRIIT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=C(N=C(O2)C3=CC=CO3)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H15ClN2O5S
• Molecular Weight: 430.9 g/mol

Description

4-[(4-chlorophenyl)sulfonyl]-2-(furan-2-yl)-N-(4-methoxyphenyl)-1,3-oxazol-5-amine is a useful research compound. Its molecular formula is C20H15ClN2O5S and its molecular weight is 430.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatization

The compound 4-[(4-chlorophenyl)sulfonyl]-2-(furan-2-yl)-N-(4-methoxyphenyl)-1,3-oxazol-5-amine and its derivatives are synthesized through complex chemical reactions involving chlorosulfonation, bromination, and derivatization steps. These processes allow for the creation of various analogs with potential applications in scientific research, particularly in the development of new materials and molecules with unique properties. The synthesis of novel arylsulfonylthiophene and furan-2-sulfonamides showcases the versatility of these compounds in chemical synthesis and their potential for further functionalization (Hartman & Halczenko, 1990).

Antiviral and Antimicrobial Applications

Further studies on derivatives of 4-[(4-chlorophenyl)sulfonyl]-2-(furan-2-yl)-N-(4-methoxyphenyl)-1,3-oxazol-5-amine have explored their potential as antiviral and antimicrobial agents. The creation of sulfonamide derivatives and their subsequent testing against viruses such as the tobacco mosaic virus indicate the promise of these compounds in developing new treatments for viral infections (Chen et al., 2010). Additionally, the synthesis of formazans and triazole derivatives from related compounds and their evaluation as antimicrobial agents demonstrate the broad applicability of these molecules in addressing various microbial threats (Sah et al., 2014; Bektaş et al., 2007).

Environmental Applications

The synthesis and application of derivatives of 4-[(4-chlorophenyl)sulfonyl]-2-(furan-2-yl)-N-(4-methoxyphenyl)-1,3-oxazol-5-amine extend into environmental science as well. For instance, the development of tertiary amine-functionalized adsorption resins demonstrates the utility of these compounds in removing pollutants from water, showcasing an innovative approach to tackling environmental contamination issues (Zhou et al., 2018).